Cas no 899733-74-5 (7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 899733-74-5
• MF: C₁₃H₁₄ClN₃O₃S₂
• MW: 359.85155916214
• CID: 5485836
• Update Time: 2025-11-02

7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[(7-chloro-1,1-dioxido-4H-1,2,4-benzothiadiazin-3-yl)thio]-1-(1-pyrrolidinyl)-
• 7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

• Inchi： 1S/C13H14ClN3O3S2/c14-9-3-4-10-11(7-9)22(19,20)16-13(15-10)21-8-12(18)17-5-1-2-6-17/h3-4,7H,1-2,5-6,8H2,(H,15,16)
• InChI Key： QAANZVBHVWQZIS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1NC2=CC=C(Cl)C=C2S(=O)(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on 7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione

7-Chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 899733-74-5): A Comprehensive Overview

7-Chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione (CAS No. 899733-74-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzothiadiazine core and pyrrolidinyl substituent, exhibits a range of intriguing chemical properties that make it a subject of ongoing scientific exploration.

The molecular structure of 7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione features a chloro-substituted benzothiadiazine ring system, which is known for its potential biological activity. The presence of the sulfanyl linker and the 2-oxo-2-(pyrrolidin-1-yl)ethyl moiety further enhances its chemical versatility, making it a valuable scaffold for drug discovery and development.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione. Researchers are increasingly leveraging machine learning algorithms to predict the biological activity and optimize the synthesis of such molecules. This approach aligns with the growing trend of computational chemistry and high-throughput screening in modern pharmaceutical research.

The benzothiadiazine core of this compound is particularly noteworthy due to its structural similarity to other pharmacologically active molecules. This similarity has prompted investigations into its potential applications in central nervous system (CNS) disorders and metabolic diseases. The pyrrolidinyl group, commonly found in bioactive compounds, further supports its potential as a drug candidate.

From a synthetic perspective, 7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione can be prepared through a series of well-established organic reactions. Key steps often involve the chlorination of the benzothiadiazine ring, followed by the introduction of the sulfanyl linker and subsequent functionalization with the pyrrolidinyl moiety. These synthetic routes are continually optimized to improve yield and purity, reflecting the broader industry focus on green chemistry and sustainable synthesis.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are critical factors in its potential applications. Researchers are particularly interested in its logP value and hydrogen bonding capacity, as these parameters influence its bioavailability and pharmacokinetic profile. These aspects are frequently explored in QSAR (Quantitative Structure-Activity Relationship) studies, which are a hot topic in contemporary drug design.

In the context of intellectual property and patent landscape, 7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione has been the subject of several patent filings. These documents often highlight its utility in various therapeutic areas, underscoring the commercial potential of this compound. The growing interest in small molecule therapeutics and targeted drug delivery systems further amplifies its relevance in the pharmaceutical industry.

Looking ahead, the future of 7-chloro-3-{2-oxo-2-(pyrrolidin-1-yl)ethylsulfanyl}-4H-1lambda6,2,4-benzothiadiazine-1,1-dione lies in its continued exploration within preclinical studies and translational research. As the scientific community delves deeper into its mechanisms of action and potential therapeutic benefits, this compound may emerge as a key player in the development of next-generation pharmaceuticals. Its journey from the lab bench to the clinic will undoubtedly be shaped by the evolving trends in personalized medicine and precision drug development.